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Standard Administration Protocol

The following table summarizes the core steps for administration, based on product information and

veterinary guidelines [1] [2] [3].

Step Action Rationale & Key Details

1. Dosing Determine correct tablet
strength based on dog's

precise weight [1] [3]

Under-dosing reduces efficacy; overdosing increases
safety risk. Confirm dose provides minimum sarolaner

dosage of 2 mg/kg (0.91 mg/lb) [3].

2. Offering Offer tablet by hand, in food,

or as a pill [3]

Tablets are palatable; most dogs consume voluntarily

(59.5% in field studies) or with food (32.01%) [4].

3.
Observing

Watch dog for few minutes to

ensure complete dose
consumed [1] [3]

Critical step to prevent loss or refusal of part of the

dose, which would result in under-dosing.

The workflow for the standard administration protocol and how to handle vomiting can be summarized as

follows:
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Start Sarolaner Administration

Offer Chewable Tablet
(by hand, in food, or as pill)

Observe Dog Closely

Complete Dose Consumed?

Dosing Successful

 Yes Did Vomiting Occur?

 No

 No

Within 1 hour
 post-administration?

 Yes

1 to 3 hours
 post-administration? Re-dose Immediately

More than 3 hours
 post-administration?

Do NOT Re-dose
Absorption is partial.

Consult vet for backup plan.

Do NOT Re-dose
Absorption is likely complete
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Absorption is likely complete.

Click to download full resolution via product page

Quantitative Efficacy and Pharmacokinetics for
Experimental Design

For researchers, understanding the rapid onset of action and pharmacokinetic profile of sarolaner is critical

for designing efficacy studies. The data below, derived from controlled laboratory studies, provide key

benchmarks.

Table 1: Sarolaner Efficacy Timeline Post-Dosing [3] [4]

Parasite
Time Post-
Dosing

Efficacy / Key Action

Fleas (Ctenocephalides felis) 3 hours Begins to kill; significant reduction in counts [3].

8 hours ≥96.2% efficacy; 100% efficacy in some studies
[3] [4].

24 hours 100% efficacy against adult fleas [3].

35 days Maintains >89% efficacy 8 hours after re-

infestation [4].

Ticks (Amblyomma
maculatum)

8 hours 80.2% reduction in mean live tick counts [4].

12 hours 99.0% reduction in mean live tick counts [4].

48 hours ≥99.1% efficacy against multiple species [3] [4].

Table 2: Key Pharmacokinetic Parameters (Single oral dose of 2 mg/kg to Beagle dogs) [3]
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Parameter
Value (Fasted
Dogs)

Value (Fed
Dogs)

Notes

T~max~ (Time to max
concentration)

3 hours 3 hours Rapid absorption.

C~max~ (Max plasma
concentration)

1100 ng/mL Data not

specified

Oral Bioavailability 86% 107% Administration with food may

enhance absorption.

Apparent Half-life (T~1/2~) 10 days 12 days Supports monthly dosing interval.

Protein Binding ≥99.9% ≥99.9% Highly bound to plasma proteins.

Critical Safety and Tolerability Notes for Studies

Neurological Adverse Events: Sarolaner is a member of the isoxazoline class. This class has been

associated with neurologic adverse reactions, including tremors, ataxia, and seizures in dogs with or
without a history of seizures [1] [3]. Use with extreme caution in dogs with a history of seizures
or neurologic disorders.
General Tolerability: In field studies, the most frequently reported adverse reactions were

gastrointestinal, such as vomiting and diarrhea [1] [3]. Other observed reactions include lethargy and
anorexia.

Special Populations: The safe use of sarolaner has not been evaluated in breeding, pregnant, or
lactating dogs [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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